Cas no 1383824-43-8 (6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid)

• Product Name: 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid
• CAS No: 1383824-43-8
• MF: C₈H₃BrFNO₂S
• MW: 276.082323312759
• CID: 3167586
• PubChem ID: 67983543
• Update Time: 2025-10-28

6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid
• OPSZNKWFQHPJIP-UHFFFAOYSA-N
• 1383824-43-8
• SCHEMBL9956920
• 6-bromo-5-fluoro-1,2-benzothiazole-3-carboxylic acid
• 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylicacid

• Inchi： 1S/C8H3BrFNO2S/c9-4-2-6-3(1-5(4)10)7(8(12)13)11-14-6/h1-2H,(H,12,13)
• InChI Key： OPSZNKWFQHPJIP-UHFFFAOYSA-N
• SMILES： S1C2=C(C=C(F)C(Br)=C2)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 274.90519Da
• Monoisotopic Mass: 274.90519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Additional information on 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid

Introduction to 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid (CAS No. 1383824-43-8)

6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid (CAS No. 1383824-43-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine and a fluorine atom, which contribute to its chemical stability and biological activity. The presence of these halogens can significantly influence the compound's pharmacological properties, making it a valuable candidate for various therapeutic applications.

The structure of 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid consists of a benzo[d]isothiazole core, which is a heterocyclic ring system with sulfur and nitrogen atoms. The bromine and fluorine substituents on the benzene ring provide additional functional groups that can be exploited for chemical modifications and derivatization. These modifications can enhance the compound's solubility, bioavailability, and target specificity, thereby improving its potential as a drug candidate.

In recent years, 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid has been extensively studied for its potential in the treatment of various diseases. One of the key areas of research has been its antimicrobial properties. Studies have shown that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and the inhibition of essential metabolic pathways, making it a promising candidate for the development of new antibiotics.

Beyond its antimicrobial properties, 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid has also shown potential in cancer therapy. Research has demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Additionally, it has been found to exhibit selective toxicity towards cancer cells while sparing normal cells, which is a crucial factor in minimizing side effects during chemotherapy.

The pharmacokinetic properties of 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its high lipophilicity allows it to cross cell membranes efficiently, while its metabolic stability ensures that it remains active for an extended period in the body.

In terms of synthesis, 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid can be prepared through various synthetic routes. One common method involves the reaction of 6-bromo-5-fluoroaniline with carbon disulfide followed by cyclization to form the isothiazole ring. Subsequent oxidation steps are then used to introduce the carboxylic acid functionality. These synthetic methods are well-documented in the literature and can be optimized to achieve high yields and purity levels.

The safety profile of 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid is another important aspect that has been thoroughly evaluated. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Recent advancements in computational chemistry have also contributed to our understanding of 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid. Molecular modeling studies have provided insights into its binding interactions with target proteins and receptors, helping to predict its biological activity and guide the design of more potent derivatives. These computational tools are invaluable in accelerating drug discovery processes and reducing the time and cost associated with traditional experimental methods.

In conclusion, 6-Bromo-5-fluorobenzo[d]isothiazole-3-carboxylic acid (CAS No. 1383824-43-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.